Cas no 67860-01-9 (Maltyl butyrate)

Maltyl butyrate Properties

Names and Identifiers

• Maltyl butyrate
• 2-Methyl-4-oxo-4H-pyran-3-yl butyrate
• (2-methyl-4-oxopyran-3-yl) butanoate
• EINECS 267-435-8
• Maltol butyrate
• 67860-01-9
• N3UW2RYU89
• 2-methyl-4-oxo-4H-pyran-3-yl butanoate
• MALTOLBUTYRATE
• AKOS006272818
• DTXSID1070725
• FT-0628135
• NS00036239
• SCHEMBL1843245
• Butanoic acid, 2-methyl-4-oxo-4H-pyran-3-yl ester
• UNII-N3UW2RYU89
• +Expand

• InChIKey： IBRABNUUJKNXOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4/c1-3-4-9(12)14-10-7(2)13-6-5-8(10)11/h5-6H,3-4H2,1-2H3
• SMILES： CCCC(OC1=C(C)OC=CC1=O)=O

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.074
• Heavy Atom Count: 14
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 1.65370
• PSA: 56.51000
• Refractive Index: 1.498
• Boiling Point: 330°Cat760mmHg
• Flash Point: 146.6°C
• Density: 1.16